![molecular formula C24H23N3O4S B2433309 2-methoxy-4,5-dimethyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide CAS No. 898421-50-6](/img/structure/B2433309.png)
2-methoxy-4,5-dimethyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide
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Description
2-methoxy-4,5-dimethyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C24H23N3O4S and its molecular weight is 449.53. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy and Cancer Treatment
- The compound has been explored for its potential in photodynamic therapy, particularly due to its properties as a photosensitizer. A study highlights the significant potential of related benzenesulfonamide derivatives in treating cancer using Type II photosensitizers, which are crucial for photodynamic therapy applications (Pişkin, Canpolat, & Öztürk, 2020).
Chemical Synthesis and Characterization
- The synthesis and characterization of N-substituted-(4-oxo-2-substituted-phenylquinazolin-3-(4H)-yl) substituted benzene sulfonamide derivatives have been conducted, contributing to the understanding of its structure and pharmacological potential (Rahman et al., 2014).
Therapeutic Potential in Neurological Disorders
- The compound SB-399885, a related benzenesulfonamide derivative, has been studied for its potential in treating cognitive deficits, such as those found in Alzheimer's disease and schizophrenia. It acts as a potent, selective 5-HT6 receptor antagonist and demonstrates cognitive enhancing properties in animal models (Hirst et al., 2006).
X-ray Crystallography and Molecular Structure
- The molecular structure of similar compounds has been determined through X-ray crystallography, providing insights into their chemical behavior and potential for various applications (Gelbrich, Haddow, & Griesser, 2011).
Treatment of Pulmonary Disorders
- The derivative GSK-2126458, a broad-spectrum phosphatidylinositol 3-kinase inhibitor, has been evaluated for treating idiopathic pulmonary fibrosis and cough. This highlights the compound's potential application in pulmonary disorders (Norman, 2014).
Antimicrobial Activity
- Novel quinazolinone derivatives, structurally related to the compound , have been synthesized and shown to possess antimicrobial activity. This indicates potential applications in combating bacterial infections (Habib, Hassan, & El‐Mekabaty, 2013).
Properties
IUPAC Name |
2-methoxy-4,5-dimethyl-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O4S/c1-15-13-22(31-4)23(14-16(15)2)32(29,30)26-18-9-11-19(12-10-18)27-17(3)25-21-8-6-5-7-20(21)24(27)28/h5-14,26H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDDLTDQEJMHHHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC=C(C=C2)N3C(=NC4=CC=CC=C4C3=O)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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